molecular formula C18H16O3 B8546043 3-(2-Phenoxyethoxy)-2-naphthol

3-(2-Phenoxyethoxy)-2-naphthol

Cat. No.: B8546043
M. Wt: 280.3 g/mol
InChI Key: YTDKZOLNNWBYFF-UHFFFAOYSA-N
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Description

3-(2-Phenoxyethoxy)-2-naphthol is a naphthol derivative characterized by a phenoxyethoxy substituent at the 3-position of the naphthalene ring and a hydroxyl group at the 2-position. Such compounds are often synthesized via etherification or substitution reactions, as seen in related naphthol derivatives .

Properties

Molecular Formula

C18H16O3

Molecular Weight

280.3 g/mol

IUPAC Name

3-(2-phenoxyethoxy)naphthalen-2-ol

InChI

InChI=1S/C18H16O3/c19-17-12-14-6-4-5-7-15(14)13-18(17)21-11-10-20-16-8-2-1-3-9-16/h1-9,12-13,19H,10-11H2

InChI Key

YTDKZOLNNWBYFF-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)OCCOC2=CC3=CC=CC=C3C=C2O

Origin of Product

United States

Comparison with Similar Compounds

Structural Features and Substituent Effects

The physicochemical properties and applications of naphthol derivatives are heavily influenced by their substituents. Below is a comparative analysis of structurally related compounds:

Compound Substituent Molecular Weight Key Structural Features Reference
3-(2-Phenoxyethoxy)-2-naphthol 2-Phenoxyethoxy at C3 ~298.3* Ether linkage; potential intramolecular H-bonding with hydroxyl group Inferred
3-Methoxy-2-naphthol Methoxy at C3 174.20 Smaller substituent; higher polarity due to methoxy group
3-(Hydroxymethyl)-2-naphthol Hydroxymethyl at C3 188.18 Polar hydroxymethyl group; increased solubility in aqueous systems
1-(2-Nitroethyl)-2-naphthol Nitroethyl at C1 217.22 Electron-withdrawing nitro group; may enhance reactivity in electrophilic substitutions
3-(1,3-Benzothiazol-2-yl)-2-naphthol Benzothiazole at C3 ~283.3* Heterocyclic substituent; intramolecular H-bonding stabilizes planar conformation

*Calculated based on standard atomic weights.

Key Observations :

  • Ether vs. Alkyl Substituents: The phenoxyethoxy group in 3-(2-Phenoxyethoxy)-2-naphthol introduces steric bulk and lipophilicity compared to smaller groups like methoxy . This may reduce aqueous solubility but enhance binding to hydrophobic targets.
  • Hydrogen Bonding : Compounds with hydroxyl groups (e.g., 3-(hydroxymethyl)-2-naphthol) or heterocycles (e.g., benzothiazole derivatives) exhibit intramolecular H-bonding, which stabilizes their conformations and affects their electronic properties .

Physicochemical Properties

  • Solubility: Methoxy and hydroxymethyl substituents increase polarity, enhancing solubility in polar solvents. In contrast, phenoxyethoxy and benzothiazole groups reduce solubility due to hydrophobicity .
  • Binding Affinity: Polar compounds like 3-methoxy-2-naphthol show stronger binding to oxygen-rich surfaces (e.g., graphene oxide) than nonpolar analogs, attributed to dipole interactions .
  • Thermal Stability : Thiazolyl-substituted naphthols (e.g., 1-[(5-benzyl-1,3-thiazol-2-yl)diazenyl]naphthalene-2-ol) exhibit distinct IR spectral bands due to skeletal vibrations of the heterocycle, suggesting robust thermal stability .

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